Cas no 1864398-49-1 (5-Bromo-6-butyl-4-methylpyridin-3-amine)

• Product Name: 5-Bromo-6-butyl-4-methylpyridin-3-amine
• CAS No: 1864398-49-1
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 5737952
• PubChem ID: 126979713
• Update Time: 2025-05-19

5-Bromo-6-butyl-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1864398-49-1
• EN300-1616751
• 5-bromo-6-butyl-4-methylpyridin-3-amine
• 3-Pyridinamine, 5-bromo-6-butyl-4-methyl-
• 5-Bromo-6-butyl-4-methylpyridin-3-amine

• Inchi： 1S/C10H15BrN2/c1-3-4-5-9-10(11)7(2)8(12)6-13-9/h6H,3-5,12H2,1-2H3
• InChI Key： CTOOBEZKOOKQBW-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CN=C1CCCC)N

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 331.4±37.0 °C(Predicted)
• pka: 5.06±0.40(Predicted)

Additional information on 5-Bromo-6-butyl-4-methylpyridin-3-amine

Introduction to 5-Bromo-6-butyl-4-methylpyridin-3-amine (CAS No. 1864398-49-1) and Its Emerging Applications in Chemical Biology

The compound 5-Bromo-6-butyl-4-methylpyridin-3-amine (CAS No. 1864398-49-1) represents a significant advancement in the realm of heterocyclic chemistry, serving as a versatile scaffold for pharmaceutical and agrochemical applications. Its unique structural features—comprising a brominated pyridine core substituted with a butyl group at the 6-position and a methyl group at the 4-position, along with an amine functionality at the 3-position—make it a valuable building block for drug discovery and material science. This introduction explores the compound's chemical properties, synthetic pathways, and its growing relevance in contemporary research, particularly in the context of medicinal chemistry and bioconjugation strategies.

From a structural perspective, the presence of the bromo substituent at the 5-position enhances the electrophilicity of the pyridine ring, facilitating nucleophilic aromatic substitution reactions that are pivotal for constructing more complex molecular architectures. The butyl side chain at the 6-position introduces steric bulk and lipophilicity, which can modulate binding interactions with biological targets. Meanwhile, the methyl group at the 4-position further fine-tunes electronic properties, influencing both reactivity and solubility profiles. The amine functionality at the 3-position serves as a versatile handle for further derivatization, enabling conjugation to biomolecules or incorporation into peptidomimetics.

In recent years, 5-Bromo-6-butyl-4-methylpyridin-3-amine has garnered attention for its role in developing novel therapeutic agents. Pyridine derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern of this compound has been explored in several high-profile studies aimed at identifying inhibitors of protein-protein interactions (PPIs) and kinases. For instance, modifications to this scaffold have led to compounds exhibiting potent activity against Janus kinases (JAKs), which are implicated in autoimmune diseases such as rheumatoid arthritis.

One notable application lies in its use as a precursor for bioconjugation techniques. The primary amine group is highly reactive under standard coupling conditions (e.g., EDC/NHS chemistry), allowing for efficient linking to peptides, antibodies, or fluorescent dyes. This capability is particularly valuable in targeted drug delivery systems and immunotherapy research. Recent publications highlight its utility in generating probes for imaging protein-protein interactions in live cells, where its photostability and functional handle make it an attractive choice for labeling biomolecules without significant perturbation.

The synthetic route to 5-Bromo-6-butyl-4-methylpyridin-3-amine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation strategies to introduce the bromo substituent followed by nucleophilic substitution reactions to install the butyl and methyl groups. Advances in catalytic methods have enabled more efficient synthesis routes, reducing waste and improving yields—a critical consideration in green chemistry initiatives. For example, palladium-catalyzed cross-coupling reactions have been employed to streamline certain steps while maintaining high selectivity.

From an industrial standpoint, the demand for 5-Bromo-6-butyl-4-methylpyridin-3-amine is driven by its adaptability in medicinal chemistry libraries. Pharmaceutical companies often screen such heterocyclic compounds for their potential as drug candidates due to their ability to mimic natural product scaffolds while offering unique pharmacokinetic profiles. The compound's solubility characteristics also make it suitable for formulation into oral or injectable therapies, though further optimization may be required depending on specific therapeutic applications.

Future directions in research may focus on expanding synthetic methodologies to incorporate additional functional groups or exploring its role in material science applications beyond pharmaceuticals. For instance, researchers are investigating pyridine-based polymers that exhibit enhanced biodegradability or electronic properties—a domain where this compound's structural features could prove influential. Additionally, computational modeling studies are being conducted to predict binding affinities and metabolic stability using 5-Bromo-6-butyl-4-methylpyridin-3-amine as a reference point.

In conclusion,5-Bromo-6-butyl-4-methylpyridin-3-amine (CAS No. 1864398-49-1) stands out as a structurally intriguing compound with far-reaching implications across multiple scientific disciplines. Its synthesis remains accessible yet adaptable enough to support diverse modifications needed for drug discovery efforts. As our understanding of molecular interactions deepens through interdisciplinary collaborations between chemists and biologists,this scaffold will undoubtedly continue playing an instrumental role in shaping next-generation therapeutics.